(R)-2-Hydroxy-3-(3-methoxy-phenyl)-propionic acid ethyl ester

• IUPAC Name: ethyl (2R)-2-hydroxy-3-(3-methoxyphenyl)propanoate
• InChI: InChI=1S/C12H16O4/c1-3-16-12(14)11(13)8-9-5-4-6-10(7-9)15-2/h4-7,11,13H,3,8H2,1-2H3/t11-/m1/s1
• InChI Key: LAKRJQCENHXAKP-LLVKDONJSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CC(=CC=C1)OC)O
• Isomeric SMILES: CCOC(=O)[C@@H](CC1=CC(=CC=C1)OC)O
• Molecular Formula: C12H16O4
• Molecular Weight: 224.25 g/mol

Description

“®-2-Hydroxy-3-(3-methoxy-phenyl)-propionic acid ethyl ester” is a chemical compound with the molecular formula C12H16O4. It is also known by other names such as Ethyl 3-(4-hydroxy-3-methoxyphenyl)propionate, Benzenepropanoic acid, 4-hydroxy-3-methoxy-, ethyl ester, and α,β-Dihydroferulic acid, ethyl ester.

Synthesis Analysis

The synthesis of such compounds often involves innovative synthetic methods. For instance, the use of hydrogen bromide and boron tribromide (BBr3) as catalysts in demethylation reactions represents a valuable approach for the synthesis of m-aryloxy phenols. Additionally, the synthesis of phenyl esters from carboxylic acids using diphenyl carbonate has been reported.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques such as FT-IR, FT-Raman, UV-Vis, and NMR. The theoretical computations are usually achieved by DFT method with B3LYP functional and 6–311 G (d, P) basis set.

Chemical Reactions Analysis

The chemical reactions involving this compound can be complex. Protodeboronation of pinacol boronic esters is one of the reactions that this compound might undergo. Additionally, the compound might also undergo functionalizing deboronation.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 224.2530. More detailed physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the retrieved papers.